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Compound of Interest

Compound Name: 3-Acryloxypropyltrichlorosilane

CAS No.: 38595-89-0

Cat. No.: B1588425

Get Quote

CAS: 38595-89-0 | Formula: C₆H₉Cl₃O₂Si | Molecular Weight: 247.58 g/mol

Executive Summary: The Dual-Threat Mechanism
3-Acryloxypropyltrichlorosilane represents a unique "dual-threat" challenge in chemical

handling. It combines the violent moisture sensitivity of a trichlorosilane with the thermal

instability of an acrylate.

Threat A (Hydrolysis): Upon contact with moisture, the three chlorine atoms hydrolyze

rapidly, releasing 3 moles of Hydrogen Chloride (HCl) gas for every mole of silane. This

reaction is exothermic and generates a corrosive acidic mist.

Threat B (Polymerization): The acrylate tail is prone to free-radical polymerization. Crucially,

HCl (generated by hydrolysis) can catalyze this polymerization, potentially leading to a

runaway reaction in a closed container.

The Golden Rule: Stability relies on maintaining a cold, anhydrous, and inhibited environment.

[1] Failure in one parameter (e.g., moisture ingress) triggers a cascade failure (acid generation
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polymerization).

Chemical Profile & Critical Thresholds[2]
Physical & Reactivity Data

Property Value Operational Implication

Boiling Point ~68°C @ 0.4 mmHg

High vacuum required for

distillation; do not heat at

atmospheric pressure.

Density 1.26 g/mL
Heavier than water; sinks in

aqueous spills (if not reacting).

Flash Point >100°C
Combustible, but not highly

flammable.

Hydrolytic Sensitivity Extreme

Reacts violently with

water/moisture.[2] Releases

HCl.

Polymerization High Risk

Requires stabilization (typically

MEHQ/BHT). Sensitive to heat

and light.

Storage Temp 2°C – 8°C

Refrigeration is mandatory to

prevent acrylate

polymerization.

Mechanism of Action: Surface Functionalization
The utility of this silane lies in its ability to anchor acrylate functionality to inorganic surfaces

(silica, glass, metal oxides).
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Step 1: Hydrolysis

Step 2: Condensation
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Figure 1: The hydrolysis-condensation pathway. Note that HCl is a byproduct of the first step,

necessitating acid-scrubbing or ventilation.

Storage Protocols: The "Cold Chain" Logic
Proper storage is a balance between preventing polymerization (Cold) and preventing

hydrolysis (Dry).

The Temperature Paradox
You must store the bottle at 2–8°C to inhibit polymerization. However, opening a cold bottle in a

humid lab causes immediate condensation, triggering hydrolysis.

Protocol: Remove bottle from refrigerator

Place in a desiccator or hood

Wait 30-60 minutes until it reaches room temperature

Open.
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Atmosphere & Inhibitors
Inert Gas: Store under dry Nitrogen (

) or Argon (

). Argon is preferred as it is heavier than air and blankets the liquid surface more effectively.

Inhibitor Check: Most commercial batches are stabilized with MEHQ (hydroquinone

monomethyl ether). MEHQ requires a small amount of dissolved oxygen to function. Do not

purge with 100% oxygen-free gas for extended periods if relying solely on MEHQ; however,

for trichlorosilanes, moisture exclusion is the dominant priority. Standard dry nitrogen is

usually sufficient.

Handling & Safety Engineering
Personal Protective Equipment (PPE)

Eyes: Chemical splash goggles + Face shield.[3] (Contact lenses are strictly prohibited; HCl

gas can fuse them to the cornea).

Hands:

Primary: Silver Shield/4H (Laminate) gloves are the gold standard for chlorosilanes.

Secondary: Double-gloving with heavy-duty Nitrile (minimum 5 mil) is acceptable for

incidental splash protection only. Change immediately upon contamination.[4][5]

Respiratory: Work must be performed in a functioning fume hood. If outside containment, a

full-face respirator with Acid Gas/Organic Vapor cartridges is required.

Material Compatibility
Compatible: Glass (borosilicate), Stainless Steel (316L), Teflon (PTFE), Kalrez.

Incompatible: Nylon, Aluminum (corrodes rapidly with HCl), Standard rubber septa (degrade

quickly).

Operational Protocols
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Protocol A: Anhydrous Liquid Transfer (Cannula
Method)
Objective: Transfer silane without exposing it to atmospheric moisture.

Setup: Secure the reagent bottle and the receiving flask (Schlenk flask) under a positive

pressure of dry Nitrogen.

Needle Selection: Use a wide-bore stainless steel needle (16G or 18G) to prevent clogging if

minor hydrolysis occurs.

Pressure Equalization: Insert a short gas inlet needle connected to the

line into the reagent bottle septum.

Transfer: Insert the double-ended cannula needle. Lower one end into the silane and the

other into the receiving flask.

Flow Control: The positive pressure will push the liquid through. Do not aspirate with a

syringe if possible, as plunger seals often fail against chlorosilanes.

Protocol B: Standard Silanization Workflow
Objective: Functionalize a silica surface while managing HCl evolution.

Preparation: Clean substrates (e.g., Piranha solution clean) and dry thoroughly at 120°C to

remove bulk water, leaving only surface silanols.

Solvent Choice: Use Anhydrous Toluene or Anhydrous Dichloromethane. Avoid alcohols

(methanol/ethanol) as they react with the chlorosilane to form alkyl silanes, killing the

reaction.

Base Trap: Add an organic base (e.g., Triethylamine or Pyridine) at a 1.1 : 1 molar ratio to

the silane.

Why? The base neutralizes the HCl byproduct, forming a precipitate (Amine

Hydrochloride). This drives the reaction forward and protects the acrylate group from acid-

catalyzed degradation.
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Reaction: Add silane dropwise to the substrate solution under

. Stir for 4–12 hours at room temperature.

Washing: Rinse substrates with Toluene, then Ethanol, then dry.

Protocol C: Waste Disposal & Neutralization
Critical Warning: Never pour pure trichlorosilane into a waste drum. It will pressurize and

explode.

Quenching Agent: Prepare a 5% Sodium Bicarbonate (

) solution mixed with Isopropanol (50:50).

Process:

Place the quenching vessel in an ice bath.

Add the waste silane dropwise to the stirring quench mixture.

Expectation: Vigorous bubbling (

release) and heat.

Disposal: Once bubbling ceases and pH is neutral (7-8), dispose of the organic/aqueous

mixture as halogenated chemical waste.

Emergency Response Logic
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Emergency Event

Identify Type

Liquid Spill Human Exposure

Small (<10mL)
Absorb with dry sand/vermiculite.

Do NOT use water.

Large (>10mL)
Evacuate area.

Contact HazMat.
HCl cloud probable.

Skin Contact
Brush off excess.

Flush water 15min.
(Water reacts but dilution is key).

Eye Contact
Flush 15min immediately.

Hold eyelids open.
Seek ER.

Click to download full resolution via product page

Figure 2: Decision logic for immediate emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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